3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride
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Overview
Description
“3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1807940-50-6 . It has a molecular weight of 201.67 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12FN.ClH/c11-9-3-1-7(2-4-9)8-5-10(12)6-8;/h1-4,8,10H,5-6,12H2;1H/t8-,10-; . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the connectivity between them.It is stored at a temperature of 4 degrees Celsius . More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available resources.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been used in [4 + 2]-annulations with aminocyclobutanes and aldehydes to produce tetrahydropyranyl amines, a process catalyzed by scandium triflate or iron trichloride. This method offers a pathway to synthesize six-membered ring nucleoside analogues (Perrotta et al., 2015).
- A series of uniquely functionalized 3-aminocyclobut-2-en-1-ones, which serve as potent antagonists of VLA-4, were synthesized using a phenylalanine-derived primary amine (Brand, de Candole, & Brown, 2003).
Applications in Medicinal Chemistry
- The compound has been utilized in the synthesis and characterization of novel 'research chemicals' like 3,5-AB-CHMFUPPYCA. This demonstrates the compound's relevance in the development and identification of new psychoactive substances (McLaughlin et al., 2016).
- It played a role in the discovery of long-acting IDO1 inhibitors, demonstrating its potential in oncology. The incorporation of an oxetane and fluorophenyl group significantly improved the potency of these inhibitors (Li et al., 2022).
Synthesis of Biologically Active Compounds
- The compound was involved in the diastereo- and enantioselective synthesis of polysubstituted aminocyclobutanes and aminocyclopropanes, which are crucial substructures in biologically active compounds (Feng et al., 2019).
- Its derivatives have shown significant antibacterial and antioxidant activity, indicating its potential in developing new antimicrobial agents (Arutyunyan et al., 2012).
Antiviral Applications
- Tricyclic compounds with this amine moiety have demonstrated potent anti-influenza A virus activity, underlining its relevance in antiviral drug development (Oka et al., 2001).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations to avoid breathing dust, gas, or vapors, and to avoid contact with skin and eyes .
properties
IUPAC Name |
3-(4-fluorophenyl)cyclobutan-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN.ClH/c11-9-3-1-7(2-4-9)8-5-10(12)6-8;/h1-4,8,10H,5-6,12H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQXHWTJYRWLJLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1N)C2=CC=C(C=C2)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1807940-50-6, 1269152-30-8 |
Source
|
Record name | 3-(4-fluorophenyl)cyclobutan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-(4-fluorophenyl)cyclobutan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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